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Introduction
Dihydrolinalool (IUPAC name: 3,7-Dimethyl-6-octen-3-ol) is a tertiary alcohol of significant

interest in the fields of fragrance chemistry, sensory science, and consumer product

formulation. Valued for its fresh, clean, and complex floral aroma, it serves as a crucial

ingredient in a wide array of applications, from fine perfumery to household products. Its

superior chemical stability, particularly in harsh product bases where compounds like linalool

might degrade, makes it a versatile and reliable component for achieving persistent and

pleasant floralcy.[1]

This technical guide provides an in-depth analysis of the olfactory properties of

dihydrolinalool, supported by quantitative data, detailed experimental methodologies for its

sensory evaluation, and a review of the biochemical pathways governing its perception.

Chemical and Physical Properties
A foundational understanding of dihydrolinalool begins with its basic chemical and physical

characteristics, which are summarized below.
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Property Value

IUPAC Name 3,7-Dimethyl-6-octen-3-ol

Synonyms 1,2-Dihydrolinalool, 3,7-Dimethyl-6-octene-3-ol

CAS Number 18479-51-1

Molecular Formula C₁₀H₂₀O

Molecular Weight 156.27 g/mol

Appearance Colorless Liquid

Purity (Typical) ≥ 95-97% (by GC)

Source:[2]

Olfactory Profile and Sensory Data
The scent of dihydrolinalool is multifaceted, primarily categorized within the Floral odor family.

[1] Its profile is prized by perfumers for a fresh and clean character that bridges citrus top notes

with floral heart compositions.[1][3]

The detailed olfactory descriptors include:

Primary Notes: A dominant fresh, clean floral character reminiscent of lily-of-the-valley

(muguet) and bois de rose (rosewood).

Secondary Notes: Brightening citrus freshness.

Subtle Nuances: Soft woody undertones, with some evaluators noting subtle blueberry and

green or "weedy" facets.

Quantitative Olfactory Data
While a specific odor detection threshold (ODT) for dihydrolinalool in a standardized medium

like water or air is not readily available in published literature, other quantitative and semi-

quantitative metrics have been established through sensory analysis. The "Threshold of
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Concern" is a toxicological value and should not be confused with a sensory detection

threshold.

Parameter Value / Description Source

Odor Family Floral, Citrus, Lavender

Odor Strength
Medium (Rated 4/10 on a

direct evaluation scale)

Impact in Blend
Restrained (Rated 3/10 for

impact within a composition)

Longevity
Lasts approximately 12 hours

on a smelling strip.

Odor Detection Threshold
Data not available in cited

literature.

Experimental Protocols for Olfactory Analysis
The characterization of aroma compounds like dihydrolinalool relies on standardized

instrumental and sensory evaluation techniques.

Gas Chromatography-Olfactometry (GC-O)
GC-O is a powerful analytical technique that combines the separation capabilities of gas

chromatography with the sensitivity of the human nose as a detector. This method is essential

for identifying which specific volatile compounds in a complex mixture are responsible for its

aroma.

Methodology:

Sample Preparation: The analyte (e.g., a fragrance oil containing dihydrolinalool) is diluted

in an appropriate solvent. For headspace analysis, the volatile compounds are collected from

the air above the sample.

Injection and Separation: The sample is injected into a gas chromatograph, where

compounds are separated based on their boiling points and affinity for the stationary phase
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of the GC column.

Column Effluent Splitting: At the end of the column, the effluent is split. One portion is

directed to a conventional chemical detector (such as a Mass Spectrometer, MS, or Flame

Ionization Detector, FID) for compound identification and quantification.

Olfactometry Port: The other portion of the effluent is mixed with humidified air and directed

to a heated sniffing port (olfactory detection port, ODP).

Sensory Detection: A trained sensory panelist or "assessor" sniffs the ODP and records the

time, intensity, and description of any perceived odors.

Data Correlation: The data from the chemical detector (retention time, mass spectrum) is

correlated with the sensory data to identify the specific odor-active compounds.
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Caption: Experimental workflow for Gas Chromatography-Olfactometry (GC-O) analysis.
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Sensory Panel Analysis
Descriptive sensory analysis provides the qualitative and quantitative data on the perceived

scent profile. This requires a highly controlled environment and trained panelists.

Methodology:

Objective Definition: The goal of the test is clearly defined (e.g., to characterize the scent

profile of dihydrolinalool on a smelling strip over time).

Panelist Selection and Training: Panelists are screened for normal olfactory acuity and

trained to identify and rate the intensity of various standard aroma chemicals and fragrance

notes.

Sample Preparation and Presentation: Dihydrolinalool is diluted to a standard

concentration (e.g., 10% in a neutral solvent like ethanol) and applied to standardized

smelling strips. Samples are coded and presented blindly to panelists to prevent bias.

Controlled Environment: Evaluations are conducted in isolated, odor-free sensory booths

with controlled temperature and humidity.

Evaluation Protocol: Panelists smell the strips at set time intervals (e.g., immediately, after 15

minutes, 1 hour, 4 hours, 12 hours) and rate the intensity of predefined sensory attributes

(e.g., floral, citrus, woody, green) on a structured scale (e.g., a 15-point scale). They also

provide free-form descriptors.

Data Analysis: The quantitative ratings are statistically analyzed (e.g., using ANOVA, PCA) to

generate a consensus sensory profile and track the evolution of the scent over time (the

"dry-down").

Olfactory Signaling Pathway
The perception of dihydrolinalool begins with a complex signal transduction cascade in the

olfactory epithelium. Like other odorants, it is detected by a large family of G-protein coupled

receptors (GPCRs).

Key Steps in Olfactory Transduction:
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Binding: A dihydrolinalool molecule binds to a specific Olfactory Receptor (OR) on the cilia

of an Olfactory Sensory Neuron (OSN).

G-Protein Activation: This binding event activates an associated G-protein, specifically the

olfactory-specific G-protein (G-olf).

Second Messenger Production: The activated G-olf stimulates the enzyme Adenylyl Cyclase

III, which converts ATP into cyclic AMP (cAMP), a second messenger.

Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels.

Depolarization: The opening of CNG channels allows an influx of positive ions (Na⁺ and

Ca²⁺) into the neuron, causing the cell membrane to depolarize. This initial change in

membrane potential is the receptor potential.

Signal Amplification: The influx of Ca²⁺ opens calcium-activated chloride (Cl⁻) channels. Due

to a high intracellular chloride concentration in OSNs, chloride ions flow out of the cell,

further depolarizing it and amplifying the signal.

Action Potential: If the depolarization reaches a certain threshold, it triggers an action

potential (an electrical signal) that travels along the neuron's axon.

Signal Transmission to the Brain: The axon projects to the olfactory bulb in the brain, where it

synapses with other neurons in a structure called a glomerulus. This signal is then relayed to

higher cortical areas for conscious perception of the smell.
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Caption: Simplified diagram of the olfactory signal transduction pathway.
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Conclusion
Dihydrolinalool is a well-characterized aroma chemical with a desirable and complex olfactory

profile dominated by fresh floral, lily, and citrus notes. Its stability and moderate, clean

character make it an invaluable tool for researchers and formulators. While its qualitative scent

profile is thoroughly documented, a publicly available, quantitative odor detection threshold

remains an area for future research. The methodologies of GC-O and trained sensory panels

are the gold standards for its evaluation, and its perception is governed by the canonical

cAMP-mediated olfactory signaling pathway. This guide provides the foundational technical

knowledge required for the effective study and application of this important fragrance

ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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